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Compound of Interest

Compound Name:
4-bromo-1-ethyl-1H-pyrazol-3-

amine

CAS No.: 1006481-44-2

Cat. No.: B2709655

Get Quote

The melting point and boiling point of an active pharmaceutical ingredient (API) are

fundamental physical constants that dictate its stability, solubility, and formulation strategies.

For a molecule like 4-bromo-1-ethyl-1H-pyrazol-3-amine, understanding these properties is a

prerequisite for its advancement through the development pipeline. A sharp melting point range

is a primary indicator of sample purity, while the boiling point provides insight into its volatility

and the conditions required for purification via distillation.[1] This guide will first establish a

theoretical framework for predicting these values based on molecular structure and then detail

robust methodologies for their experimental verification.

Molecular Structure and its Influence on
Intermolecular Forces
The physicochemical properties of 4-bromo-1-ethyl-1H-pyrazol-3-amine are a direct

consequence of its molecular architecture. The structure features a five-membered pyrazole

ring, an aromatic heterocycle with two adjacent nitrogen atoms. This core is functionalized with

a bromine atom at the C4 position, an ethyl group at the N1 position, and a primary amine

group at the C3 position.
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Several key intermolecular forces are at play:

Hydrogen Bonding: The primary amine (-NH2) group is a potent hydrogen bond donor and

acceptor. This is the most significant intermolecular force for this molecule, leading to strong

molecule-molecule interactions.

Dipole-Dipole Interactions: The polarized C-Br bond and the overall asymmetry of the

molecule create a net dipole moment, contributing to dipole-dipole attractions.

Van der Waals Forces: As with all molecules, London dispersion forces are present and

increase with the overall surface area and molecular weight.[2]

The N-ethyl group is a critical feature. Unlike unsubstituted pyrazoles which can form strong

hydrogen-bonded dimers, the N1-substitution in 4-bromo-1-ethyl-1H-pyrazol-3-amine
prevents this specific type of dimerization.[3][4][5] However, the -NH2 group ensures that

strong hydrogen bonding networks will still dominate its physical behavior.

Estimation of Melting and Boiling Points from
Analogous Structures
Direct experimental data for 4-bromo-1-ethyl-1H-pyrazol-3-amine is not readily available in

public databases. However, we can make informed estimations by examining structurally

related compounds.
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Compound
Name

Structure
Melting Point
(°C)

Boiling Point
(°C)

Key Structural
Difference

4-bromo-1-ethyl-

1H-pyrazol-3-

amine

C5H8BrN3

Estimated: Solid

at RT, likely

>100°C

Estimated: High,

likely >200°C at

atm. pressure

Target Molecule

4-Bromo-1-

methyl-1H-

pyrazol-3-amine

C4H6BrN3 96 - 100[6] Not available
N-methyl instead

of N-ethyl

3-Amino-4-

bromo-1H-

pyrazole

C3H4BrN3 132 - 142[7] Not available

N-H instead of N-

ethyl (allows

dimerization)

4-Bromo-1-ethyl-

1H-pyrazole
C5H7BrN2 Not available

108 (at 20

mmHg)[8]

Lacks the C3-

amine group

Analysis:

The presence of the C3-amine group dramatically increases the melting point compared to

analogs without it, due to hydrogen bonding.

The melting point of the N-methyl analog is 96-100°C.[6] We can predict that the N-ethyl

target compound will have a similar, possibly slightly higher, melting point due to increased

molecular weight and van der Waals forces.

The high melting point of 3-Amino-4-bromo-1H-pyrazole (132-142°C) highlights the powerful

effect of N-H hydrogen bonding between pyrazole rings, which is absent in our N-ethylated

target molecule.[7]

The boiling point of 4-Bromo-1-ethyl-1H-pyrazole is 108°C at reduced pressure (20 mmHg).

[8] The addition of the hydrogen-bonding amine group to our target molecule will significantly

increase the boiling point, likely requiring high temperatures that may risk decomposition at

atmospheric pressure.
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The melting point is a critical measure of purity. A pure crystalline solid will exhibit a sharp

melting range of 0.5-1.0°C. Impurities will typically cause a depression and broadening of the

melting range.[1]

Protocol: Capillary Melting Point Determination
This protocol describes the use of a standard digital melting point apparatus (e.g., a Mel-Temp).

Methodology:

Sample Preparation: Ensure the 4-bromo-1-ethyl-1H-pyrazol-3-amine sample is

completely dry and finely powdered.

Capillary Loading: Dip the open end of a glass capillary tube into the powdered sample.

Gently tap the closed end on a hard surface to pack the sample into the bottom of the tube to

a height of 1-2 mm.[9][10][11]

Apparatus Setup: Place the loaded capillary tube into the heating block of the melting point

apparatus.

Rapid Determination (Optional but Recommended): Set a fast heating rate (e.g., 10°C/min)

to quickly find an approximate melting range. This saves time and prevents slow heating

over a wide, unknown range.[11]

Accurate Determination:

Allow the apparatus to cool to at least 20°C below the approximate melting point.

Insert a new capillary with the sample.

Set a slow heating rate of 1-2°C per minute.

Record the temperature (T1) at which the first drop of liquid appears.

Record the temperature (T2) at which the entire sample has completely melted into a clear

liquid.
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Reporting: The melting point is reported as the range T1-T2. For a pure sample, this range

should be narrow.

Self-Validation and Trustworthiness
Consistency: Perform at least two careful determinations. Consistent values validate the

result.

Mixed Melting Point: To confirm the identity of a synthesized batch against a known

standard, mix a small amount of the sample with the standard. If there is no depression or

broadening of the melting point, the two are likely identical. A depressed melting range

indicates the sample is not the same as the standard.[1]

Visualization: Melting Point Determination Workflow
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Caption: Workflow for accurate melting point determination.
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Experimental Determination of Boiling Point
The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure.[12] Given the high estimated boiling point and potential for

decomposition, determination at reduced pressure (vacuum distillation) or using a micro-scale

method is advisable.

Protocol: Micro-Boiling Point Determination using a
Thiele Tube
This method is suitable for small sample quantities.

Apparatus:

Thiele tube or a similar oil bath setup

High-temperature thermometer

Small fusion tube (or test tube)

Melting point capillary tube

Heat source (e.g., Bunsen burner or hot plate)

Methodology:

Sample Preparation: Add a few milliliters of 4-bromo-1-ethyl-1H-pyrazol-3-amine to the

fusion tube.

Capillary Insertion: Seal one end of a melting point capillary tube by heating it in a flame.

Place the capillary tube, sealed-end up, into the liquid in the fusion tube.[12][13][14]

Assembly: Attach the fusion tube to the thermometer. Immerse the assembly in the Thiele

tube oil bath, ensuring the sample is below the oil level.

Heating: Gently and slowly heat the side arm of the Thiele tube.[12]
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Observation: As the temperature rises, a stream of bubbles will emerge from the open end of

the inverted capillary.

Recording Temperature:

Continue heating until a rapid and continuous stream of bubbles is observed.

Remove the heat source and allow the bath to cool slowly.

The boiling point is the temperature at which the stream of bubbles stops and the liquid

just begins to enter the capillary tube. This is the point where the external pressure equals

the vapor pressure of the substance.

Reporting: Record the temperature and the barometric pressure. Boiling points are pressure-

dependent.[12]

Visualization: Micro-Boiling Point Setup
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Caption: Setup for micro-scale boiling point determination.

Conclusion
While direct literature values for the melting and boiling points of 4-bromo-1-ethyl-1H-pyrazol-
3-amine are scarce, a robust scientific approach allows for their confident estimation and

determination. Based on its structure, the compound is predicted to be a solid at room

temperature with a melting point likely exceeding 100°C and a high boiling point susceptible to

decomposition at atmospheric pressure. The provided experimental protocols offer a reliable

framework for researchers to obtain accurate, verifiable data, which is essential for the

continued development of this and other novel chemical entities.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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